N-(5-methylisoxazol-3-yl)-3-(pyrimidin-2-yloxy)benzamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-3-pyrimidin-2-yloxybenzamide
• InChI: InChI=1S/C15H12N4O3/c1-10-8-13(19-22-10)18-14(20)11-4-2-5-12(9-11)21-15-16-6-3-7-17-15/h2-9H,1H3,(H,18,19,20)
• InChI Key: ZNWCAHQIHDEJHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=CC=C2)OC3=NC=CC=N3
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol
• CAS No.: 1251708-65-2

Description

N-(5-methylisoxazol-3-yl)-3-(pyrimidin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C15H12N4O3 and its molecular weight is 296.286. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Activity

A study by Hebishy et al. (2020) described a new route to synthesize novel benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against the influenza A virus (subtype H5N1), commonly known as bird flu. This synthesis route could potentially be applied to N-(5-methylisoxazol-3-yl)-3-(pyrimidin-2-yloxy)benzamide to explore its antiviral capabilities, particularly against influenza strains Hebishy et al., 2020.

Histone Deacetylase Inhibition for Cancer Therapy

Zhou et al. (2008) discovered a compound, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), with isotype-selective histone deacetylase (HDAC) inhibition properties. This compound blocks cancer cell proliferation and induces apoptosis, suggesting that derivatives like this compound could have similar therapeutic potentials in cancer treatment Zhou et al., 2008.

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant COX-2 inhibition, analgesic, and anti-inflammatory activities. These findings imply that structurally similar compounds like this compound might also possess anti-inflammatory and analgesic properties, warranting further investigation Abu‐Hashem et al., 2020.

Capillary Electrophoresis in Substance Analysis

Ye et al. (2012) developed a nonaqueous capillary electrophoresis method for separating imatinib mesylate and related substances, demonstrating the potential for analytical applications in quality control of pharmaceutical compounds. This method could be adapted for analyzing this compound and its related substances in a pharmaceutical context Ye et al., 2012.

Anti-Fatigue Effects

Wu et al. (2014) synthesized a series of benzamide derivatives and investigated their anti-fatigue effects in mice, indicating the potential of benzamide derivatives, including this compound, to enhance physical endurance and counteract fatigue Wu et al., 2014.